Cas no 91445-47-5 (3,8-Diazabicyclo[3.2.1]octane-3-ethanamine,8-methyl-)

• Product Name: 3,8-Diazabicyclo[3.2.1]octane-3-ethanamine,8-methyl-
• CAS No: 91445-47-5
• MF: C₉H₁₉N₃
• MW: 169.267261743546
• CID: 799761
• Update Time: 2024-02-01

3,8-Diazabicyclo[3.2.1]octane-3-ethanamine,8-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,8-Diazabicyclo[3.2.1]octane-3-ethanamine,8-methyl-
• 2-(8-Methyl-3,8-diazabicyclo[3.2.1]octan-3-yl)ethan-1-amine
• 3,8-Diazabicyclo[3.2.1]octane,3-(2-aminoethyl)-8-methyl-(7CI)
• 2-(8-METHYL-3,8-DIAZABICYCLO[3.2.1]OCT-3-YL)ETHANAMINE

• Inchi： 1S/C9H19N3/c1-11-8-2-3-9(11)7-12(6-8)5-4-10/h8-9H,2-7,10H2,1H3
• InChI Key： TXNJKTXDQZNWIX-UHFFFAOYSA-N
• SMILES： C(N)CN1CC2N(C)C(CC2)C1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0